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Compound of Interest

Compound Name: Solasurine

Cat. No.: B1584054 Get Quote

Disclaimer: The following information is provided as a guide for the proper disposal of

Solasodine. It is essential to consult your institution's specific safety protocols and local

regulations before handling and disposing of any chemical waste. The information provided

here is based on publicly available safety data sheets and general laboratory safety practices.

"Solasurine" did not yield specific search results; the following procedures are for Solasodine,

a closely related and likely intended compound.

Essential Safety and Logistical Information
Solasodine is a steroidal alkaloid derived from plants of the Solanaceae family.[1][2] While not

classified as a hazardous substance under GHS (Globally Harmonized System of Classification

and Labelling of Chemicals), it is crucial to handle it with care due to its biological activity and

potential toxicity.[3][4] Proper disposal is necessary to minimize environmental impact and

ensure laboratory safety.

Key Operational and Disposal Plans:

Waste Identification and Segregation:

Label all waste containers clearly as "Solasodine Waste."

Segregate Solasodine waste from other chemical waste streams to avoid unintended

reactions.

Do not mix Solasodine waste with incompatible materials such as strong acids, bases, or

oxidizers.[5]
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Container Management:

Use compatible, leak-proof containers for collecting Solasodine waste. High-density

polyethylene (HDPE) containers are generally suitable.[5]

Keep waste containers securely closed when not in use.[6]

Do not fill liquid waste containers to more than 75% capacity to allow for vapor expansion.

[5]

Disposal Pathway:

All Solasodine waste, including contaminated personal protective equipment (PPE),

should be disposed of through your institution's hazardous waste management program.

[6]

Do not dispose of Solasodine down the drain or in regular trash.[6][7]

Quantitative Data Summary
The following table summarizes key quantitative data for Solasodine, relevant for handling and

safety considerations.

Property Value References

Molecular Formula C₂₇H₄₃NO₂ [1][2][8]

Molar Mass 413.64 g/mol [1][2][8]

Melting Point 200-202 °C [2]

Oral LD50 (Rat) 4,978 mg/kg [4]

Oral LD50 (Mouse) 27,500 mg/kg [4]

Intraperitoneal LD50 (Rat) 396 mg/kg [4]

Intraperitoneal LD50 (Mouse) 899 mg/kg [4]
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Experimental Protocols: Spill and Decontamination
Procedures
In the event of a Solasodine spill, follow these detailed steps to ensure safety and proper

cleanup.

Personnel Protection:

Wear appropriate personal protective equipment (PPE), including:

Safety goggles with side-shields

Chemical-resistant gloves (nitrile or neoprene)

Lab coat

Closed-toe shoes

Spill Cleanup Protocol for Solid Solasodine:

Evacuate and Ventilate: If a large amount of dust is generated, evacuate the immediate area

and ensure adequate ventilation.

Containment: Prevent the spread of the powder.

Cleanup:

For small spills, gently sweep the solid material into a designated waste container. Avoid

creating dust. A wet paper towel can be used to wipe the area after sweeping.

For larger spills, use an absorbent material appropriate for chemical spills.

Decontamination:

Wipe the spill area with a damp cloth or paper towel.

Clean the area with soap and water.
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Waste Disposal:

Place all contaminated materials (absorbent pads, paper towels, gloves, etc.) into a

sealed, labeled hazardous waste container.

Dispose of the waste through your institution's hazardous waste program.

Spill Cleanup Protocol for Solasodine in Solution:

Containment: Surround the spill with absorbent materials (e.g., spill pads, vermiculite) to

prevent it from spreading.

Absorption: Absorb the liquid with the absorbent material.

Decontamination:

Wipe the spill area with a damp cloth or paper towel.

Clean the area with soap and water.

Waste Disposal:

Place all contaminated absorbent materials into a sealed, labeled hazardous waste

container.

Dispose of the waste through your institution's hazardous waste program.
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Step 1: Collection & Segregation

Step 2: Storage Step 3: Disposal

Identify Solasodine Waste
(solid, liquid, contaminated PPE)

Use Labeled, Compatible
Waste Containers

Segregate from other
Chemical Waste

Store in a Designated
Hazardous Waste Area

Keep Containers
Securely Closed

Arrange for Pickup by
Institutional Hazardous Waste

Management

Complete all Necessary
Waste Disposal Paperwork

Click to download full resolution via product page

Caption: A workflow diagram illustrating the step-by-step process for the proper disposal of

Solasodine waste in a laboratory setting.

Caption: A logical flow diagram for responding to a Solasodine spill, outlining decision points

and corresponding actions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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